Cas no 2228776-66-5 (3,3-difluoro-1-(2,3,4-trifluorophenyl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(2,3,4-trifluorophenyl)cyclobutan-1-amine
• CAS No: 2228776-66-5
• MF: C₁₀H₈F₅N
• MW: 237.169239997864
• CID: 6428554
• PubChem ID: 165852090
• Update Time: 2025-08-03

3,3-difluoro-1-(2,3,4-trifluorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2,3,4-trifluorophenyl)cyclobutan-1-amine
• EN300-1972477
• 2228776-66-5

• Inchi： 1S/C10H8F5N/c11-6-2-1-5(7(12)8(6)13)9(16)3-10(14,15)4-9/h1-2H,3-4,16H2
• InChI Key： UVOGKRVRGDXLDU-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=C(C=2F)F)F)(C1)N)F

Computed Properties

• Exact Mass: 237.05769007g/mol
• Monoisotopic Mass: 237.05769007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(2,3,4-trifluorophenyl)cyclobutan-1-amine

3,3-Difluoro-1-(2,3,4-trifluorophenyl)cyclobutan-1-amine (CAS No. 2228776-66-5): Properties, Applications, and Market Insights

3,3-Difluoro-1-(2,3,4-trifluorophenyl)cyclobutan-1-amine (CAS No. 2228776-66-5) is a fluorinated cyclobutylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorine-substituted aromatic and cyclobutane structure, exhibits remarkable chemical properties, making it a valuable intermediate in drug discovery and material science. Its molecular formula, C₁₀H₈F₅N, highlights the presence of multiple fluorine atoms, which contribute to its enhanced stability and reactivity.

The 3,3-difluoro-1-(2,3,4-trifluorophenyl)cyclobutan-1-amine structure features a cyclobutane ring with two fluorine atoms at the 3-position and an amine group attached to a trifluorophenyl moiety. This arrangement is particularly interesting for researchers exploring fluorinated building blocks in medicinal chemistry. Fluorination is a common strategy to improve the bioavailability and metabolic stability of drug candidates, and this compound serves as a versatile scaffold for such applications.

One of the key applications of CAS 2228776-66-5 lies in its potential as a pharmaceutical intermediate. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of drug molecules, enhancing their binding affinity to target proteins. Recent studies have explored its use in the synthesis of novel CNS-active compounds, where the fluorinated cyclobutane core may contribute to blood-brain barrier penetration. Additionally, its structural features make it a candidate for developing agrochemicals with improved pest resistance profiles.

The synthesis of 3,3-difluoro-1-(2,3,4-trifluorophenyl)cyclobutan-1-amine typically involves multi-step organic reactions, including cyclization and fluorination processes. Researchers have optimized routes to achieve high yields and purity, which are critical for its application in high-value industries. The compound's stability under various conditions makes it suitable for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

Market demand for fluorinated cyclobutylamine derivatives like CAS 2228776-66-5 has been rising, driven by the growing pharmaceutical and agrochemical sectors. Companies specializing in custom synthesis and advanced intermediates are increasingly offering this compound to support drug discovery programs. Its compatibility with modern synthetic techniques, such as flow chemistry and catalyzed cross-coupling, further enhances its appeal to industrial and academic researchers.

Environmental and regulatory considerations are also important when working with fluorinated compounds. While 3,3-difluoro-1-(2,3,4-trifluorophenyl)cyclobutan-1-amine is not classified as hazardous under current guidelines, proper handling and disposal practices are recommended to ensure safety. Researchers are encouraged to explore green chemistry approaches to minimize waste and improve sustainability in its production and application.

In summary, 3,3-Difluoro-1-(2,3,4-trifluorophenyl)cyclobutan-1-amine (CAS No. 2228776-66-5) represents a promising fluorinated intermediate with broad potential in life sciences and material innovation. Its unique structural attributes, combined with the growing interest in fluorine chemistry, position it as a valuable tool for researchers aiming to develop next-generation therapeutics and functional materials. As the demand for specialized fluorinated building blocks continues to grow, this compound is likely to play an increasingly important role in scientific and industrial advancements.